Cas no 858671-91-7 (tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 858671-91-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD18249863
• CID: 823398
• PubChem ID: 56973608
• Update Time: 2025-10-14

tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Boc-2,5-diazabicyclo(2.2.2)octane
• 1,1-dimethylethyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• 2,5-Diaza-bicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester
• tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• (1R,4R)-2-BOC-2,5-DIAZABICYCLO(2.2.2)OCTANE
• 2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid, 1,1-diMethylethyl ester
• 1,1-Dimethylethyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate (ACI)
• tert-Butyl 2,5-diazabicyclo[2.2.2]octan-2-carboxylate
• 2,5-Diazabicyclo[2.2.2]octane-2-carboxylic acid tert-butyl ester
• MFCD09997871
• SY099195
• RBLOMFQUEUBEBG-UHFFFAOYSA-N
• EN300-254226
• SCHEMBL287321
• SY042271
• SB40137
• AKOS023091013
• AB55804
• TERT-BUTYL2,5-DIAZABICYCLO[2.2.2]OCTANE-2-CARBOXYLATE
• tert-Butyl (1R,4R)-2,5-Diazabicyclo[2,2,2]octane-2-Carboxylate
• P17255
• CS-0038486
• (1R,4R)-2-Boc-2,5-diazabicyclo[2.2.2]octane
• 858671-91-7
• SB32128
• MFCD09997870
• AS-53896
• 2-Boc-2,5-diazabicyclo[2.2.2]octane
• MFCD18249863
• SY099194

• MDL： MFCD18249863
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-9(13)6-12-8/h8-9,12H,4-7H2,1-3H3
• InChI Key： RBLOMFQUEUBEBG-UHFFFAOYSA-N
• SMILES： O=C(N1C2CCC(NC2)C1)OC(C)(C)C

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Boiling Point: 295.4±15.0℃ at 760 mmHg
• PSA: 41.57000
• LogP: 1.62440

Additional information on tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate

Comprehensive Overview of tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate (CAS No. 858671-91-7)

tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate (CAS No. 858671-91-7) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique bicyclic structure and carboxylate functional group make it a valuable intermediate in the development of novel drug candidates. Researchers often search for "tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate uses" or "CAS 858671-91-7 applications," highlighting its growing relevance in medicinal chemistry and material science.

The compound's molecular framework features a rigid 2,5-diazabicyclo[2.2.2]octane core, which is increasingly studied for its potential in modulating biological targets. Recent trends in organic synthesis emphasize the demand for "highly functionalized bicyclic compounds," and this molecule fits perfectly into this category. Its tert-butyl ester group enhances solubility and stability, making it a preferred choice for multi-step synthetic routes. Queries like "tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate synthesis" reflect the compound's significance in modern laboratory workflows.

In the context of green chemistry, tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate has garnered attention due to its potential for sustainable production methods. Researchers are exploring "eco-friendly synthesis of bicyclic carboxylates" to align with global environmental goals. The compound's versatility also extends to catalysis and ligand design, where its structural rigidity offers advantages in asymmetric transformations. Searches for "CAS 858671-91-7 in catalysis" underscore its expanding role beyond traditional applications.

From a pharmaceutical perspective, this compound is often investigated for its ability to serve as a scaffold for drug discovery. Its diazabicyclo[2.2.2]octane moiety is particularly attractive for designing CNS-active molecules, addressing trending topics like "neurodegenerative disease therapeutics." Additionally, its carboxylate group allows for further derivatization, enabling the creation of libraries for high-throughput screening. Popular queries such as "tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate in drug development" highlight its importance in this field.

The analytical characterization of tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate is another area of interest. Advanced techniques like NMR spectroscopy and mass spectrometry are frequently employed to confirm its purity and structure. Laboratories often search for "CAS 858671-91-7 spectral data" or "tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate HPLC methods," reflecting the need for reliable analytical protocols. This data is critical for quality control in both academic and industrial settings.

In summary, tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate (CAS No. 858671-91-7) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and material science. Its unique structural features and functional groups make it a subject of ongoing research, as evidenced by frequent searches for "tert-butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate suppliers" and "CAS 858671-91-7 price." As scientific advancements continue, this compound is poised to play an even greater role in innovative chemical solutions.